Cas no 1344-09-8 (Sodium silicate)

• Product Name: Sodium silicate
• CAS No: 1344-09-8
• MF: Na₂O₃Si
• MW: 122.063242912292
• MDL: MFCD00003492
• CID: 41304
• Update Time: 2025-06-19

Sodium silicate Chemical and Physical Properties

Names and Identifiers

• Sodium silicate
• Sikalon
• Sodium polysilicate
• Sodium sesquisilicate
• Sodium silicate glass
• Sodium siliconate
• Sodium water glass
• Soluble glass
• Silicon atomic spectroscopy standard concentrate 1.00 g Si
• SodiuM silicate solution, reagent grade
• SODIUM SILICATE, SOLUTION (WATER GLASS)
• Sodium trisilicate
• Silicon standard solution
• Sodium orthosilicate
• Silicic acid sodium salt
• Sodium silicate solution
• n38
• q70
• 49fg
• star
• SS-3
• dp222
• HK-30
• Rdpro
• GUC2C
• carsil
• Liquid Sodium silicate

• MDL： MFCD00003492
• Inchi： 1S/2Na.O3Si/c;;1-4(2)3/q2*+1;-2
• InChI Key： NTHWMYGWWRZVTN-UHFFFAOYSA-N
• SMILES： [Si](=O)([O-])[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 121.94100
• Monoisotopic Mass: 121.94120896 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 122.063
• Surface Charge: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: Colorless, light yellow or greenish gray transparent viscous liquid. Soluble in water and alkaline.
• Density: 2.33 g/mL at 25 °C(lit.)
• Melting Point: 1410 °C(lit.)
• Boiling Point: 2355 °C(lit.)
• Solubility: H2O: soluble
• Stability/Shelf Life: Stable. Incompatible with acids, most metals, many organic materials.
• PSA: 63.19000
• LogP: -0.73720
• Refractive Index: INDEX OF REFRACTION: 1.520 (GLASS)
• Merck: 13,8751
• Solubility: Soluble in water and alkaline. In case of acid decomposition (carbon dioxide in the air can also cause decomposition), colloidal precipitation of silicic acid will be precipitated.

Sodium silicate Security Information

• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：2
• Hazard Category Code： R36/38
• Safety Instruction： S26-S36/37-S45-S7/9-S28-S36/37/39
• FLUKA BRAND F CODES：34
• RTECS：VW0400000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/38
• HazardClass：8
• PackingGroup：II

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal silicates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds